Cas no 2679919-00-5 ((2R)-3-(4-chloro-3-fluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (2R)-3-(4-chloro-3-fluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2679919-00-5
• MF: C₁₃H₁₃ClFNO₄
• MW: 301.698026418686
• CID: 5631276
• PubChem ID: 165934328
• Update Time: 2025-05-19

(2R)-3-(4-chloro-3-fluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679919-00-5
• (2R)-3-(4-chloro-3-fluorophenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-28290603
• (2R)-3-(4-chloro-3-fluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C13H13ClFNO4/c1-2-5-20-13(19)16-11(12(17)18)7-8-3-4-9(14)10(15)6-8/h2-4,6,11H,1,5,7H2,(H,16,19)(H,17,18)/t11-/m1/s1
• InChI Key： ROQNOFIMMXDEJN-LLVKDONJSA-N
• SMILES： ClC1C=CC(=CC=1F)C[C@H](C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 301.0517138g/mol
• Monoisotopic Mass: 301.0517138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-3-(4-chloro-3-fluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Introduction to (2R)-3-(4-chloro-3-fluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic Acid (CAS No. 2679919-00-5)

(2R)-3-(4-chloro-3-fluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2679919-00-5, belongs to a class of molecules that exhibit promising properties for use in drug development and therapeutic applications. The intricate molecular architecture of this compound, characterized by its chiral center, fluoro and chloro substituents, and ester functionalities, makes it a subject of intense research interest.

The structural components of (2R)-3-(4-chloro-3-fluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid contribute to its distinct chemical properties. The presence of a stereogenic center at the (2R) position imparts chirality to the molecule, which is crucial for many biological systems where enantiomeric specificity plays a critical role. Additionally, the fluoro and chloro groups introduce electronic and steric effects that can influence the compound's reactivity and interaction with biological targets. The ester moiety further enhances the compound's versatility, allowing for various chemical modifications and functionalizations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like (2R)-3-(4-chloro-3-fluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid are being extensively studied for their potential applications in treating a wide range of diseases, including cancer, inflammation, and infectious disorders. The unique combination of structural features in this compound makes it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of (2R)-3-(4-chloro-3-fluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is its potential as a building block for more complex drug molecules. The presence of multiple functional groups allows for diverse chemical transformations, enabling researchers to design derivatives with enhanced pharmacological properties. For instance, the ester group can be hydrolyzed or converted into other functional moieties, while the chiral center can be used to create enantiomerically pure compounds with improved bioavailability and target specificity.

The pharmaceutical industry has shown particular interest in compounds that incorporate fluoro and chloro substituents due to their ability to modulate metabolic pathways and enhance binding affinity. In particular, fluorine atoms are known to increase metabolic stability and lipophilicity, while chlorine atoms can improve binding interactions with biological targets. The combination of these elements in (2R)-3-(4-chloro-3-fluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid suggests that it may exhibit superior pharmacokinetic properties compared to simpler molecules.

Recent studies have begun to explore the biological activity of (2R)-3-(4-chloro-3-fluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid in various in vitro and in vivo models. Preliminary findings indicate that this compound may possess anti-inflammatory, anti-cancer, and antimicrobial properties. These activities are attributed to its ability to interact with multiple biological targets, including enzymes and receptors involved in disease pathogenesis. Further research is needed to fully elucidate the mechanisms of action and potential therapeutic applications of this compound.

The synthesis of (2R)-3-(4-chloro-3-fluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid presents both challenges and opportunities for synthetic chemists. The need for high enantiomeric purity at the stereogenic center requires careful selection of reaction conditions and catalysts. Additionally, the introduction of fluoro and chloro substituents often necessitates specialized synthetic techniques to ensure regioselectivity and functional group compatibility. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one on a scalable basis.

The growing body of research on (2R)-3-(4-chloro-3-fluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid underscores its importance as a potential therapeutic agent. As more data becomes available on its biological activity and pharmacokinetic properties, it is likely that this compound will play an increasingly significant role in drug development efforts. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, (2R)-3-(4-chloro-3-fluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2679919-00-5) is a multifaceted compound with substantial potential in pharmaceutical applications. Its unique structural features, combined with promising preliminary biological activity, make it a valuable candidate for further research and development. As our understanding of its properties continues to grow, so too will its potential as a cornerstone molecule in the fight against various diseases.